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Abstract
The Bañados-Teitelboim-Zanelli (BTZ) black hole, discovered in 1992, represents a

groundbreaking solution to the Einstein field equations in (2+1)-dimensional spacetime with a

negative cosmological constant.[1][2][3] Despite its lower-dimensional setting, the BTZ black

hole exhibits a surprising array of properties analogous to those of its (3+1)-dimensional

counterparts, including the presence of an event horizon, thermodynamic characteristics, and a

"no-hair" theorem.[1][3][4] This technical guide provides an in-depth exploration of the

discovery, history, and fundamental properties of the BTZ black hole, intended for researchers

and scientists in related fields. The content includes a detailed derivation of the BTZ metric, a

summary of its key quantitative attributes, and an overview of the experimental (theoretical)

protocols used to establish its thermodynamic nature.

Discovery and Historical Context
The discovery of the BTZ black hole by Máximo Bañados, Claudio Teitelboim, and Jorge

Zanelli in 1992 was a seminal moment in theoretical physics.[1][2][3] At the time, it was widely

believed that black hole solutions did not exist in (2+1)-dimensional gravity. In a vacuum with a

zero cosmological constant, (2+1)-dimensional spacetime is necessarily flat.[1][3] The

introduction of a negative cosmological constant was the key ingredient that allowed for a non-

trivial spacetime curvature and, consequently, a black hole solution.[1][3] This discovery

opened up a new avenue for studying the fundamental properties of black holes and quantum

gravity in a simplified, yet physically rich, theoretical laboratory.
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Theoretical Foundation: (2+1)-Dimensional Gravity
The starting point for understanding the BTZ black hole is the Einstein field equations in (2+1)

dimensions with a negative cosmological constant, Λ. The action for this theory is given by:

S = ∫d³x √-g (R - 2Λ)

where R is the Ricci scalar and g is the determinant of the metric tensor gμν. The Einstein field

equations derived from this action are:

Rμν - (1/2)gμνR + Λgμν = 0

In a (2+1)-dimensional vacuum, the Ricci tensor is directly proportional to the metric tensor:

Rμν = 2Λgμν

This implies that the spacetime has constant negative curvature. The negative cosmological

constant is often expressed in terms of a length scale ℓ, where Λ = -1/ℓ².

Derivation of the BTZ Metric
The metric of the BTZ black hole can be derived by solving the (2+1)-dimensional Einstein field

equations with a negative cosmological constant. The derivation involves assuming a static,

cylindrically symmetric ansatz for the metric and then solving for the metric components.

Experimental Protocol: Metric Derivation
The derivation of the BTZ metric is a theoretical procedure based on solving the Einstein field

equations. The key steps are as follows:

Ansatz for the Metric: Assume a static, cylindrically symmetric line element of the form: ds² =

-N(r)²dt² + f(r)⁻²dr² + r²(dφ + Nφ(r)dt)²

Calculation of Christoffel Symbols: From the metric ansatz, calculate the Christoffel symbols

(Γρμν). These symbols are functions of the metric components and their derivatives.

Calculation of the Ricci Tensor: Using the Christoffel symbols, compute the components of

the Ricci tensor (Rμν).
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Solving the Einstein Field Equations: Substitute the calculated Ricci tensor components into

the Einstein field equations (Rμν = 2Λgμν) and solve the resulting differential equations for

the unknown functions N(r), f(r), and Nφ(r).

Solution for the Metric Components: The solution to these equations yields the following

components for the BTZ metric:

N(r)² = f(r)² = -M + (r²/ℓ²) + (J²/4r²)

Nφ(r) = -J/2r²

Substituting these back into the line element gives the BTZ metric.

The final form of the BTZ metric is given by:

ds² = -(-M + r²/ℓ² + J²/4r²)dt² + (-M + r²/ℓ² + J²/4r²)⁻¹dr² + r(dφ - (J/2r²)dt)²

Quantitative Properties of the BTZ Black Hole
The BTZ black hole is characterized by its mass (M), angular momentum (J), and the

cosmological length scale (ℓ).

Property Symbol Formula

Mass M M

Angular Momentum J J

Cosmological Constant Λ -1/ℓ²

Event Horizon Radii r± √((Mℓ²/2) ± √((Mℓ²/2)² - (Jℓ/2)²))

Hawking Temperature TH (r+² - r-²)/(2πℓ²r+)

Bekenstein-Hawking Entropy SBH 2πr+

Thermodynamics of the BTZ Black Hole
One of the most remarkable features of the BTZ black hole is its thermodynamic properties,

which closely mirror those of (3+1)-dimensional black holes.
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Experimental Protocol: Derivation of Thermodynamic
Properties
The thermodynamic properties of the BTZ black hole are derived through theoretical

calculations based on quantum field theory in curved spacetime and Euclidean quantum

gravity.

Derivation of Hawking Temperature: The Hawking temperature is derived by studying the

behavior of quantum fields in the vicinity of the event horizon. One common method involves

a Bogoliubov transformation between the vacuum states of an infalling and an outgoing

observer. This transformation reveals that the outgoing observer detects a thermal spectrum

of particles with a temperature TH.

Derivation of Bekenstein-Hawking Entropy: The entropy of the BTZ black hole can be

calculated using the Euclidean quantum gravity approach. This involves analytically

continuing the spacetime metric to Euclidean signature (t → iτ) and identifying the periodicity

of the Euclidean time coordinate with the inverse temperature. The gravitational action is

then evaluated for this Euclidean solution, and the entropy is obtained from the

thermodynamic relation S = βE - I, where I is the Euclidean action, E is the energy (mass),

and β = 1/TH. For the BTZ black hole, this calculation yields an entropy that is proportional to

the circumference of the event horizon (2πr+), which is the (2+1)-dimensional analog of the

event horizon area.

Visualizations
To better illustrate the conceptual framework and the logical flow of the theoretical derivations,

the following diagrams are provided.
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Caption: Conceptual relationship between the theoretical foundations and the properties of the

BTZ black hole.
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Caption: Workflow for the theoretical derivation of the BTZ black hole metric.

Conclusion
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The discovery of the BTZ black hole has had a profound impact on our understanding of

gravity and black hole physics. It serves as a crucial theoretical laboratory for exploring

concepts such as the holographic principle, quantum gravity, and the fundamental nature of

black hole thermodynamics. Its relative simplicity, combined with its rich physical content,

ensures that the BTZ black hole will remain a central object of study for years to come.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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